3-Amino-2-(cyclopentylmethyl)propanoic acid

• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 2-(aminomethyl)-3-cyclopentylpropanoic acid
• InChI: InChI=1S/C9H17NO2/c10-6-8(9(11)12)5-7-3-1-2-4-7/h7-8H,1-6,10H2,(H,11,12)
• InChI Key: YLRYOSMRXZIAHT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(CN)C(=O)O

Description

3-Amino-2-(cyclopentylmethyl)propanoic acid is a non-proteinogenic amino acid characterized by a cyclopentylmethyl substituent at the second carbon of the propanoic acid backbone. The cyclopentylmethyl group introduces steric bulk and lipophilicity, which may influence solubility, pharmacokinetics, and biological activity compared to simpler amino acids like β-N-methylamino-L-alanine (BMAA) or phenylalanine derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-(cyclopentylmethyl)propanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as cyclopentylmethyl bromide and alanine.

Alkylation Reaction: Cyclopentylmethyl bromide is reacted with alanine in the presence of a base such as sodium hydroxide to form the intermediate compound.

Hydrolysis: The intermediate compound is then hydrolyzed under acidic conditions to yield 3-Amino-2-(cyclopentylmethyl)propanoic acid.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-(cyclopentylmethyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxo derivatives.

Reduction: The carboxyl group can be reduced to form alcohol derivatives.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Electrophiles such as alkyl halides and acyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of oxo derivatives.

Reduction: Formation of alcohol derivatives.

Substitution: Formation of substituted amino acids.

Scientific Research Applications

3-Amino-2-(cyclopentylmethyl)propanoic acid has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-2-(cyclopentylmethyl)propanoic acid involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the cyclopentylmethyl group can enhance the compound’s lipophilicity, affecting its distribution and activity within biological systems.

Comparison with Similar Compounds

Structural Features

The substituent at the second carbon defines key differences between 3-Amino-2-(cyclopentylmethyl)propanoic acid and its analogs:

Compound	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Structural Notes
3-Amino-2-(cyclopentylmethyl)propanoic acid	Cyclopentylmethyl	C₉H₁₇NO₂	183.24	Aliphatic, lipophilic, sterically bulky
2-Amino-3-(methylamino)-propanoic acid (BMAA)	Methylamino	C₄H₁₀N₂O₂	118.13	Neurotoxic, excitatory amino acid
2-Amino-3-(2-methylidenecyclopropyl)propanoic acid	Methylidenecyclopropyl	C₇H₁₁NO₂	141.17	Strained cyclopropane ring
(2S)-2-Amino-3-(3-cyanophenyl)propanoic acid	3-Cyanophenyl	C₁₀H₁₀N₂O₂	190.20	Aromatic, electron-withdrawing cyano group
3-(2-Aminoethylsulfanyl)-2-methylpropanoic acid	2-Aminoethylsulfanyl	C₆H₁₃NO₂S	163.24	Thioether linkage, potential reactivity

Key Observations :

• The cyclopentylmethyl group in the target compound enhances lipophilicity compared to BMAA’s methylamino group or phenylalanine derivatives.
• Steric hindrance from the cyclopentane ring may limit enzymatic interactions or blood-brain barrier permeability relative to BMAA .

Pharmacological and Toxicological Profiles

• BMAA (2-Amino-3-(methylamino)-propanoic acid): Linked to neurotoxicity and ALS-like symptoms via dietary exposure . Low blood-brain barrier permeability (2–5 × 10⁻⁵ mL/s/g) but accumulates at toxic levels (>250 µM) with high doses (>100 mg/kg) .
• 3-Amino-2-(cyclopentylmethyl)propanoic acid: No direct toxicity data available.
• (2S)-2-Amino-3-(3-cyanophenyl)propanoic acid: The cyano group may confer metabolic stability but could introduce hepatotoxicity risks due to nitrile metabolism .

Biological Activity

3-Amino-2-(cyclopentylmethyl)propanoic acid (3-ACPA) is a synthetic compound characterized by its unique molecular structure, which includes an amino group, a cyclopentylmethyl side chain, and a propanoic acid backbone. Its chemical formula is C₉H₁₈ClNO₂, with a molecular weight of approximately 207.7 g/mol. This compound has garnered attention for its potential biological activities, particularly in the realms of neuropharmacology and drug development.

3-ACPA's biological activity is primarily attributed to its interaction with neurotransmitter systems, particularly glutamate receptors. The presence of the amino and carboxylic acid groups allows it to engage in various biochemical interactions, potentially modulating synaptic transmission and plasticity. Research indicates that it may serve as a modulator for glutamate receptors, which play critical roles in cognitive functions such as learning and memory.

Neuroprotective Effects

Preliminary studies have suggested that 3-ACPA may exhibit neuroprotective properties. These properties are believed to arise from its ability to influence glutamate signaling pathways, which are often implicated in neurodegenerative diseases. By modulating these pathways, 3-ACPA could potentially mitigate excitotoxicity—a process where excessive glutamate leads to neuronal injury.

Comparative Analysis with Similar Compounds

To better understand the biological activity of 3-ACPA, it is useful to compare it with structurally similar compounds. The following table summarizes key features of 3-ACPA and its analogs:

Compound Name	Structure Features	Unique Aspects
3-Amino-2-(cyclopentylmethyl)propanoic acid	Contains a cyclopentylmethyl side chain	Potential neuroprotective effects
3-Amino-2-methylpropanoic acid	Contains a methyl group instead of cyclopentyl	More hydrophilic; different receptor interactions
2-Amino-4-methylpentanoic acid	Longer carbon chain; branched structure	Different metabolic pathways; varied biological activity
3-(Methyl(pentyl)amino)propanoic acid	Similar amino structure but with pentyl group	Potentially different pharmacokinetics

This comparison highlights how variations in structure can lead to significant differences in biological activity and pharmacological potential.

In Vivo Studies

Research involving animal models has demonstrated the efficacy of 3-ACPA in modulating physiological responses related to neurotransmitter activity. For instance, studies have shown that administration of 3-ACPA can lead to alterations in behavior indicative of enhanced cognitive function, suggesting its potential utility in treating cognitive deficits associated with neurological disorders.

Pharmacokinetics

The pharmacokinetic profile of 3-ACPA has been investigated through various studies. It exhibits favorable solubility characteristics due to its hydrochloride form, which enhances its bioavailability. Further investigations into its absorption, distribution, metabolism, and excretion (ADME) are ongoing to fully characterize its therapeutic potential.

Future Directions

Ongoing research aims to elucidate the complete pharmacological profile of 3-ACPA. This includes detailed studies on its binding affinity to various neurotransmitter receptors and its potential role as a therapeutic agent for conditions such as Alzheimer's disease and other neurodegenerative disorders .